Cas no 313480-80-7 (N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-methoxybenzamide)

• Product Name: N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-methoxybenzamide
• CAS No: 313480-80-7
• MF: C₂₁H₁₅BrClNO₃
• MW: 444.70570397377
• CID: 6496745
• PubChem ID: 15991606
• Update Time: 2025-06-12

N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-methoxybenzamide
• N-(4-bromo-2-(2-chlorobenzoyl)phenyl)-4-methoxybenzamide
• N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-4-methoxybenzamide
• SR-01000426578-1
• F0015-0044
• Oprea1_416157
• 313480-80-7
• EU-0004283
• SR-01000426578
• AKOS001596770

• Inchi： 1S/C21H15BrClNO3/c1-27-15-9-6-13(7-10-15)21(26)24-19-11-8-14(22)12-17(19)20(25)16-4-2-3-5-18(16)23/h2-12H,1H3,(H,24,26)
• InChI Key： PDORAAMPXMCYMY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C1C=CC=CC=1Cl)=O)NC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 442.99238g/mol
• Monoisotopic Mass: 442.99238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 55.4Ų

Additional information on N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-methoxybenzamide

Professional Introduction to N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-methoxybenzamide (CAS No. 313480-80-7)

N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-methoxybenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 313480-80-7, represents a fascinating example of the intricate molecular architecture designed to modulate biological pathways. The presence of multiple functional groups, including bromine, chlorine, and methoxy substituents, makes this molecule a versatile scaffold for further chemical derivatization and biological evaluation.

The structural composition of N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-methoxybenzamide is characterized by a biphenyl core, which is a common motif in many pharmacologically active agents. The bromine atom at the 4-position of the first phenyl ring and the chlorobenzoyl group at the 2-position of the second phenyl ring introduce regions of electrophilic reactivity, making it an attractive intermediate for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecules with tailored biological properties.

The methoxy group at the 4-position of the second phenyl ring adds another layer of functional diversity, allowing for further modifications through oxidation or reduction processes. This structural flexibility has been exploited in recent research to develop novel derivatives with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have shown that variations in the substitution pattern around the biphenyl core can significantly influence the pharmacokinetic profiles of drug candidates.

In recent years, N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-methoxybenzamide has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer metabolism. One notable area of research has focused on its potential as a precursor for developing inhibitors of poly(ADP-ribose) polymerase (PARP) enzymes. PARP inhibitors have emerged as a promising therapeutic strategy in treating certain types of cancer, particularly those with BRCA mutations. The biphenyl scaffold in N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-methoxybenzamide provides a suitable platform for designing molecules that can interact with the active site of PARP enzymes, thereby inhibiting their catalytic activity.

Moreover, the compound has shown promise in preclinical studies as a scaffold for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the substituents on the biphenyl core, researchers have been able to generate derivatives with improved kinase inhibition profiles. For example, incorporating additional electron-withdrawing groups can enhance binding affinity by optimizing interactions with the hinge region of kinases.

The methoxy group in N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-methoxybenzamide also offers opportunities for further functionalization through nucleophilic aromatic substitution reactions. This reaction allows for the introduction of diverse substituents at specific positions on the phenyl rings, enabling the creation of libraries of compounds for high-throughput screening. Such libraries are invaluable tools in drug discovery pipelines, providing researchers with a diverse set of molecular structures to identify lead compounds with desired biological activities.

In conclusion, N-4-bromo-2-(2-chlorobenzoyl)phenyl-4-methoxybenzamide (CAS No. 313480-80-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for further derivatization and exploration in various therapeutic areas. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics that target complex diseases more effectively.